1-Benzyl-3,5-diethyl-1H-pyrazol-4-amine

• Molecular Formula: C14H19N3
• Molecular Weight: 229.32 g/mol
• IUPAC Name: 1-benzyl-3,5-diethylpyrazol-4-amine
• InChI: InChI=1S/C14H19N3/c1-3-12-14(15)13(4-2)17(16-12)10-11-8-6-5-7-9-11/h5-9H,3-4,10,15H2,1-2H3
• InChI Key: JEBFSTBOVAEGNJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NN1CC2=CC=CC=C2)CC)N

Description

1-Benzyl-3,5-diethyl-1H-pyrazol-4-amine is a heterocyclic compound belonging to the pyrazole family. Pyrazoles are known for their versatile applications in organic synthesis and medicinal chemistry due to their unique structural properties and reactivity . This compound, with its specific substitutions, offers unique chemical and biological properties that make it a subject of interest in various scientific fields.

Preparation Methods

The synthesis of 1-Benzyl-3,5-diethyl-1H-pyrazol-4-amine can be achieved through several routes. One common method involves the cycloaddition of substituted aromatic aldehydes and tosylhydrazine, followed by cyclization with terminal alkynes . Another approach includes the condensation of ketones, aldehydes, and hydrazine monohydrochloride to form pyrazoline intermediates, which are then oxidized to yield the desired pyrazole . Industrial production methods often employ these synthetic routes due to their efficiency and high yield.

Chemical Reactions Analysis

1-Benzyl-3,5-diethyl-1H-pyrazol-4-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like bromine or oxygen in the presence of DMSO.

Reduction: Reduction reactions can be carried out using hydrazine derivatives.

Substitution: N-arylation reactions using aryl halides in the presence of copper powder are common.

Cycloaddition: The compound can participate in [3+2] cycloaddition reactions with azodicarboxylates.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields pyrazole derivatives, while substitution reactions can produce N-arylpyrazoles .

Scientific Research Applications

1-Benzyl-3,5-diethyl-1H-pyrazol-4-amine has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic systems.

Biology: The compound is used in the study of enzyme inhibition and as a ligand in coordination chemistry.

Medicine: Pyrazole derivatives, including this compound, are explored for their potential therapeutic properties, such as anti-inflammatory and anticancer activities.

Industry: It is used in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 1-Benzyl-3,5-diethyl-1H-pyrazol-4-amine involves its interaction with specific molecular targets. In biological systems, it can act as an enzyme inhibitor by binding to the active site of the enzyme, thereby preventing substrate binding and subsequent catalytic activity . The compound’s unique structure allows it to interact with various molecular pathways, influencing biological processes such as cell signaling and metabolism .

Comparison with Similar Compounds

1-Benzyl-3,5-diethyl-1H-pyrazol-4-amine can be compared with other pyrazole derivatives, such as:

• 1-Benzyl-3-methyl-1H-pyrazole-5-carboxylic acid
• 1-Benzyl-3-phenyl-1H-pyrazole-5-carboxylic acid
• 3,5-Dimethyl-1H-pyrazole-1-ylmethanol

These compounds share a similar pyrazole core but differ in their substituents, which can significantly influence their chemical reactivity and biological activity. The unique substitutions in this compound provide distinct properties that make it valuable for specific applications in research and industry.